Cas no 1214900-01-2 (2-(Benzyloxy)pyridin-4-amine)

• Product Name: 2-(Benzyloxy)pyridin-4-amine
• CAS No: 1214900-01-2
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD16084387
• CID: 1064164
• PubChem ID: 59276233
• Update Time: 2025-10-29

2-(Benzyloxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-benzyloxypyridine
• 2-phenylmethoxypyridin-4-amine
• 2-(Benzyloxy)pyridin-4-amine
• 2-(Phenylmethoxy)-4-pyridinamine
• RYFNILBIJULGJO-UHFFFAOYSA-N
• AK317187
• Z1998636703
• DS-11483
• SB77579
• DTXSID60731424
• CS-0139174
• Z851811114
• 4-Amino-2-(benzyloxy)pyridine
• EN300-201919
• AKOS010978896
• DB-295113
• SY199350
• C12H12N2O
• MFCD16084387
• J-004506
• SCHEMBL2144103
• 1214900-01-2

• MDL： MFCD16084387
• Inchi： 1S/C12H12N2O/c13-11-6-7-14-12(8-11)15-9-10-4-2-1-3-5-10/h1-8H,9H2,(H2,13,14)
• InChI Key： RYFNILBIJULGJO-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CN=1)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 200.09500
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• XLogP3: 2

Experimental Properties

• PSA: 48.14000
• LogP: 2.82400

Additional information on 2-(Benzyloxy)pyridin-4-amine

Comprehensive Overview of 2-(Benzyloxy)pyridin-4-amine (CAS No. 1214900-01-2): Properties, Applications, and Industry Insights

2-(Benzyloxy)pyridin-4-amine (CAS No. 1214900-01-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative combines a benzyloxy group with an amine functionality, making it a versatile intermediate for synthesizing complex molecules. Researchers frequently search for "2-(Benzyloxy)pyridin-4-amine synthesis" or "CAS 1214900-01-2 applications," reflecting its growing relevance in drug discovery and material science.

The compound's molecular structure (C₁₂H₁₂N₂O) features a pyridine core substituted at the 4-position with an amine group and at the 2-position with a benzyloxy moiety. This arrangement enables diverse reactivity patterns, particularly in cross-coupling reactions and nucleophilic substitutions. Recent publications highlight its utility in constructing heterocyclic scaffolds, a trending topic in medicinal chemistry forums. Questions like "How to purify 2-(Benzyloxy)pyridin-4-amine?" or "Solubility of CAS 1214900-01-2 in DMSO" are common among laboratory technicians, emphasizing practical handling concerns.

In pharmaceutical contexts, 2-(Benzyloxy)pyridin-4-amine serves as a precursor for kinase inhibitors and GPCR modulators, aligning with current industry focus on targeted therapies. Its benzyl-protected amine group allows selective deprotection strategies, a technique widely discussed in organic chemistry communities. The compound's stability under acidic conditions makes it valuable for "prodrug development"—a hot topic in 2024's drug delivery research. Analytical methods such as HPLC and LC-MS are typically employed for quality control, addressing frequent queries about "CAS 1214900-01-2 characterization."

From an industrial perspective, manufacturers optimize routes to improve atom economy and reduce byproduct formation during 2-(Benzyloxy)pyridin-4-amine production. Sustainable synthesis approaches using catalytic methods resonate with the global push for green chemistry. Patent analyses reveal increasing use of this intermediate in electronic materials, particularly for organic semiconductors—a sector experiencing rapid growth due to demand for flexible electronics.

Storage recommendations for CAS 1214900-01-2 typically suggest argon atmosphere protection at low temperatures, a detail often sought by procurement specialists. The compound's spectral data (including ¹H NMR and IR profiles) are frequently referenced in academic papers, with researchers searching for "2-(Benzyloxy)pyridin-4-amine spectroscopic properties." Regulatory databases confirm its non-hazardous status under standard handling conditions, though proper PPE is always advised during laboratory use.

Emerging applications include its role in designing fluorescent probes for cellular imaging—a technique gaining traction in biotechnology. The amine group's compatibility with click chemistry reactions makes this compound valuable for bioconjugation, addressing frequent queries about "modifying pyridine amines." As synthetic methodologies advance, 1214900-01-2 continues to attract R&D investment, particularly in Asia-Pacific pharmaceutical hubs where intermediate sourcing is a critical discussion point.

Market analysts note steady demand growth for 2-(Benzyloxy)pyridin-4-amine, with purity grades (>98%) commanding premium pricing. Technical discussions often center on column chromatography optimization for large-scale purification—a practical concern for production chemists. The compound's cLogP value (~2.1) and hydrogen bond donor/acceptor counts make it a subject of interest in QSAR studies, particularly for researchers investigating "pyridine bioavailability enhancement."

In conclusion, 2-(Benzyloxy)pyridin-4-amine (CAS No. 1214900-01-2) represents a multifaceted building block with expanding applications across life sciences and materials engineering. Its combination of structural versatility and synthetic accessibility ensures ongoing relevance in cutting-edge research, while industry needs drive continuous improvement in manufacturing protocols and analytical standards.